Cas no 2171458-20-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2171458-20-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5966717
• PubChem ID: 165510677
• Update Time: 2025-10-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid
• EN300-1534241
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1,4-oxazepane-6-carboxylic acid
• 2171458-20-9

• Inchi： 1S/C26H30N2O6/c1-2-7-23(24(29)28-12-13-33-15-17(14-28)25(30)31)27-26(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： YOBTWMGTEHZWHR-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171458-20-9, known as 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, polymer chemistry, and advanced materials research.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of the molecule during synthesis, making it a valuable intermediate in organic synthesis processes. Additionally, the compound incorporates a 1,4-oxazepane ring system, which contributes to its structural stability and functional versatility.

Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials with tailored properties. For instance, researchers have explored its use in creating self-healing polymers and stimuli-responsive materials. The integration of the Fmoc group with the oxazepane ring system allows for precise control over the material's mechanical and thermal properties, making it a candidate for applications in aerospace and biomedical engineering.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of modern catalytic techniques has significantly improved the yield and purity of the product, ensuring its suitability for high-performance applications. The synthesis pathway also involves careful optimization to minimize by-products and maximize efficiency, reflecting current advancements in green chemistry practices.

The physical properties of this compound are equally noteworthy. It exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile, facilitating its use in solution-based reactions. Its melting point and thermal stability are also within favorable ranges for processing under mild conditions. These characteristics make it an attractive option for researchers working on thermally stable polymers and high-performance composites.

From an environmental perspective, this compound demonstrates low toxicity and biodegradability under controlled conditions. This aligns with growing global efforts to develop sustainable chemical products that minimize environmental impact. Its eco-friendly profile further enhances its appeal for use in industries where environmental considerations are paramount.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-oxazepane-6-carboxylic acid represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings on its applications in advanced materials and drug delivery systems, positions it as a key player in future technological innovations.